Cas no 112474-08-5 (Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

• Product name: Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 112474-08-5
• MF: C₂₅H₃₄O₃
• MW: 382.53566
• CID: 235998
• PubChem ID: 183501

Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoicacid, 3-ethyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• (3-phenoxyphenyl)methyl 3-ethyl-2-propan-2-ylheptanoate
• (3-Phenoxyphenyl)methyl 3-ethyl-2-(propan-2-yl)heptanoate
• 3-Ethyl-2-propan-2-ylheptanoic acid (3-phenoxyphenyl)methyl ester
• Heptanoic acid, 3-ethyl-2-(1-methylethyl)-, (3- phenoxyphenyl)methyl ester
• 112474-08-5
• DTXSID40920793

• Inchi： InChI=1S/C25H34O3/c1-5-7-13-21(6-2)24(19(3)4)25(26)27-18-20-12-11-16-23(17-20)28-22-14-9-8-10-15-22/h8-12,14-17,19,21,24H,5-7,13,18H2,1-4H3
• InChI Key： KKCRGEHAFHBWCJ-UHFFFAOYSA-N
• SMILES： CCCCC(C(C(OCC1C=CC=C(OC2=CC=CC=C2)C=1)=O)C(C)C)CC

Computed Properties

• Exact Mass: 382.25092
• Monoisotopic Mass: 382.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 12
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.009
• Boiling Point: 464.5°C at 760 mmHg
• Flash Point: 199.6°C
• Refractive Index: 1.518
• PSA: 35.53